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Compound of Interest

Compound Name: 3,5-Difluoro-4-(methyl)thiophenol

Cat. No.: B1407934

For researchers, scientists, and drug development professionals, the precise selection of
chemical building blocks is paramount to successful discovery and development. This guide
addresses the commercial availability and technical specifications of 3,5-Difluoro-4-
(methyl)thiophenol and its closely related, commercially available analogs. While a direct
commercial source for 3,5-Difluoro-4-(methyl)thiophenol is not readily identifiable, this
document provides a comprehensive overview of structurally similar compounds, offering
valuable alternatives for research and synthesis.

Executive Summary

Extensive searches for commercial suppliers of 3,5-Difluoro-4-(methyl)thiophenol have not
yielded any readily available sources for this specific molecule. This suggests that the
compound is likely not a stock chemical and would require custom synthesis. However, several
fluorinated and methylated thiophenol analogs are commercially available and may serve as
suitable starting points or substitutes in various research applications. This guide focuses on
the technical data for these commercially accessible alternatives, primarily 3,5-
Difluorothiophenol, to aid researchers in their procurement and experimental design.

Commercially Available Analogs of 3,5-Difluoro-4-
(methyl)thiophenol

The most relevant and readily available analog is 3,5-Difluorothiophenol. Below is a summary
of its key physical and chemical properties, compiled from various suppliers.
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Table 1: Physicochemical Properties of 3,5-

Difluorothiophenol
Property Value Source
Molecular Formula CeHaF2S
Molecular Weight 146.16 g/mol
CAS Number 99389-26-1 [1]
Appearance Solid

LFYVNHDFVIPZHV-

InChl Ke
Y UHFFFAOYSA-N

SMILES String Fclcc(F)ce(S)cl

Table 2: Supplier-Specific Data for 3,5-
Difluorothiophenol

Supplier Product Number Purity Notes

Sold under the
"AldrichCPR" brand
for early discovery
research. The buyer is
Sigma-Aldrich CDS003868 Not specified responsible for
confirming purity as
analytical data is not
collected by the

supplier.

BLDpharm BD138435 95%

Note: Availability and specifications are subject to change. Please consult the supplier's
website for the most current information.

Safety and Handling
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Proper handling of fluorinated organic compounds is crucial. The following table summarizes
the available safety information for 3,5-Difluorothiophenol.

ble 3: Saf [ ion f _Di hiophenol

. . Hazard
Hazard Category GHS Pictogram Signal Word
Statement(s)
o ] H302: Harmful if
Acute Toxicity (Oral) GHSO07 Warning

swallowed

This information is based on available data and may not be exhaustive. Always consult the
Safety Data Sheet (SDS) provided by the supplier before handling any chemical.

Experimental Considerations and Synthesis

As 3,5-Difluoro-4-(methyl)thiophenol is not commercially available, its synthesis would be
required for research purposes. While specific protocols for this exact molecule are not readily
found in the literature, general methods for the synthesis of thiophenols can be adapted.

General Synthetic Workflow for Thiophenols

A common route to thiophenols involves the reduction of the corresponding sulfonyl chloride.
The following diagram illustrates a generalized workflow.
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Starting Material
(e.g., Substituted Aniline)

NaNOz, HCl

Diazotization

SOz, CuClz

Formation of Sulfonyl Chloride
(e.g., Sandmeyer Reaction)

.

Reduction of Sulfonyl Chloride
(e.g., with Zinc dust and Acid)

:

Thiophenol Derivative

Target Compound:
3,5-Difluoro-4-(methyl)thiophenol

Commercially Available?

Evaluate Analogs

3,5-Difluorothiophenol Other Fluorinated/Methylated
(lacks methyl group) Thiophenols

‘o

Select Best Fit Analog
for Initial Studies

Proceed with Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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